Cas no 1261498-67-2 (2-Bromo-4'-methoxy-2'-(trifluoromethyl)propiophenone)

• Product Name: 2-Bromo-4'-methoxy-2'-(trifluoromethyl)propiophenone
• CAS No: 1261498-67-2
• MF: C₁₁H₁₀BrF₃O₂
• MW: 311.095113277435
• CID: 4984719
• Update Time: 2025-07-23

2-Bromo-4'-methoxy-2'-(trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4'-methoxy-2'-(trifluoromethyl)propiophenone

• Inchi： 1S/C11H10BrF3O2/c1-6(12)10(16)8-4-3-7(17-2)5-9(8)11(13,14)15/h3-6H,1-2H3
• InChI Key： BWVXKUDDPRLFJG-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(=CC=1C(F)(F)F)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 280
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3

Additional information on 2-Bromo-4'-methoxy-2'-(trifluoromethyl)propiophenone

Professional Introduction to 2-Bromo-4'-methoxy-2'-(trifluoromethyl)propiophenone (CAS No. 1261498-67-2)

2-Bromo-4'-methoxy-2'-(trifluoromethyl)propiophenone is a significant compound in the realm of pharmaceutical chemistry, serving as a versatile intermediate in the synthesis of various biologically active molecules. This compound, identified by its CAS number CAS No. 1261498-67-2, has garnered attention due to its structural features and potential applications in drug development.

The molecular structure of 2-Bromo-4'-methoxy-2'-(trifluoromethyl)propiophenone comprises a benzophenone core substituted with a bromine atom at the 2-position, a methoxy group at the 4'-position, and a trifluoromethyl group at the 2'-position. These substituents contribute to its unique electronic and steric properties, making it a valuable building block in organic synthesis. The presence of the bromine atom allows for further functionalization via cross-coupling reactions, while the methoxy and trifluoromethyl groups enhance its reactivity and selectivity in various chemical transformations.

In recent years, there has been a growing interest in the development of novel pharmaceuticals with enhanced efficacy and reduced side effects. Compounds like 2-Bromo-4'-methoxy-2'-(trifluoromethyl)propiophenone play a crucial role in this endeavor by providing a scaffold for the synthesis of complex drug molecules. The trifluoromethyl group, in particular, is known for its ability to improve metabolic stability and binding affinity, making it a preferred moiety in many drug candidates.

One of the most notable applications of 2-Bromo-4'-methoxy-2'-(trifluoromethyl)propiophenone is in the synthesis of kinase inhibitors, which are widely used to treat various cancers and inflammatory diseases. Kinase inhibitors target specific enzymes involved in cell signaling pathways, thereby disrupting abnormal cellular processes. The structural features of this compound make it an excellent precursor for designing molecules that can selectively inhibit particular kinases without affecting others. This selectivity is crucial for minimizing side effects and improving patient outcomes.

Recent studies have demonstrated the utility of 2-Bromo-4'-methoxy-2'-(trifluoromethyl)propiophenone in the development of small-molecule inhibitors targeting protein-protein interactions. These interactions are often critical in many biological processes, including disease pathways. By designing molecules that can disrupt these interactions, researchers can develop new therapeutic strategies. The bromine atom in this compound allows for easy modification through palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse functional groups that can enhance binding affinity and selectivity.

The pharmaceutical industry has also explored the use of 2-Bromo-4'-methoxy-2'-(trifluoromethyl)propiophenone in the synthesis of antiviral agents. Viruses rely on host cellular machinery for replication, and inhibiting viral enzymes or proteins can prevent infection or reduce viral load. The structural flexibility of this compound allows chemists to modify its core structure to target specific viral enzymes. For instance, derivatives of this compound have shown promise in inhibiting proteases essential for viral replication.

In addition to its pharmaceutical applications, 2-Bromo-4'-methoxy-2'-(trifluoromethyl)propiophenone has found utility in materials science. Its ability to undergo various chemical transformations makes it a valuable starting material for synthesizing advanced materials with tailored properties. For example, researchers have used this compound to develop organic semiconductors and liquid crystals, which are used in electronic displays and optical devices.

The synthesis of 2-Bromo-4'-methoxy-2'-(trifluoromethyl)propiophenone typically involves multi-step organic reactions starting from readily available precursors. The key steps include bromination, methylation, and trifluoromethylation of the benzophenone core. Each step requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and sustainable production processes, reducing waste and energy consumption.

One of the challenges in working with 2-Bromo-4'-methoxy-2'-(trifluoromethyl)propiophenone is its reactivity due to the presence of multiple functional groups. This reactivity can lead to side reactions if not properly controlled. However, modern synthetic techniques such as transition metal catalysis and flow chemistry have helped mitigate these issues by providing more precise control over reaction conditions.

The safety profile of 2-Bromo-4'-methoxy-2'-(trifluoromethyl)propiophenone is another important consideration. While it is not classified as a hazardous material under standard regulations, proper handling procedures should be followed to ensure worker safety. This includes using personal protective equipment (PPE) such as gloves and goggles when handling the compound.

In conclusion, 2-Bromo-4'-methoxy-2'-(trifluoromethyl)propiophenone is a versatile compound with significant applications in pharmaceutical chemistry and materials science. Its unique structural features make it an excellent intermediate for synthesizing biologically active molecules and advanced materials. As research continues to uncover new uses for this compound, its importance in science and industry is likely to grow even further.